1-(3-fluorophenyl)-5-oxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-5-oxo-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H20FN5O2/c22-18-2-1-3-19(11-18)27-14-16(10-20(27)28)21(29)24-8-9-26-13-17(12-25-26)15-4-6-23-7-5-15/h1-7,11-13,16H,8-10,14H2,(H,24,29)
• InChI Key: YVHDHKVOQMVJKT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)C(=O)NCCN3C=C(C=N3)C4=CC=NC=C4
• Molecular Formula: C21H20FN5O2
• Molecular Weight: 393.4 g/mol
• CAS No.: 2034552-68-4

Description

The compound “1-(3-fluorophenyl)-5-oxo-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring and the attachment of the various functional groups. The exact synthetic route would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, for example, contributes to the three-dimensional shape of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and their reactivity. For example, the pyrrolidine ring might undergo reactions at the nitrogen atom or at the carbon atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl and pyridinyl groups might affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. If it is a drug, for example, its mechanism of action might involve binding to a specific protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. For example, if it is a drug, it might have side effects or toxicities.

Future Directions

Future research on this compound might involve further studies of its synthesis, properties, and biological activity. For example, researchers might investigate new synthetic routes, study its mechanism of action, or explore its potential as a drug.